Cas no 100957-69-5 (2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester)

2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester structure
100957-69-5 structure
Product name:2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
CAS No:100957-69-5
MF:C15H18N2O2
MW:258.31562
CID:1127468
PubChem ID:4606545

2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-[4-(diethylamino)phenyl]-, methyl ester
    • methyl 2-cyano-3-[4-(diethylamino)phenyl]prop-2-enoate
    • AKOS030690500
    • DTXSID60404803
    • 100957-69-5
    • SCHEMBL1779264
    • Inchi: InChI=1S/C15H18N2O2/c1-4-17(5-2)14-8-6-12(7-9-14)10-13(11-16)15(18)19-3/h6-10H,4-5H2,1-3H3
    • InChI Key: DTTSVUFQILNUBD-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C(=O)OC

Computed Properties

  • Exact Mass: 258.136828g/mol
  • Monoisotopic Mass: 258.136828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 53.3Ų
  • XLogP3: 3
  • Molecular Weight: 258.32g/mol

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